Cas no 1805710-83-1 (5-Chloro-2-mercaptophenylhydrazine)

5-Chloro-2-mercaptophenylhydrazine is a specialized organic compound featuring both hydrazine and mercapto functional groups attached to a chlorinated phenyl ring. This structure imparts reactivity suitable for applications in heterocyclic synthesis, particularly in the preparation of sulfur- and nitrogen-containing scaffolds. The chloro and mercapto substituents enhance its utility as a versatile intermediate in pharmaceutical and agrochemical research. Its dual functionality allows for selective modifications, making it valuable in constructing complex molecular architectures. The compound is typically handled under controlled conditions due to its reactive nature. Purity and stability are critical for consistent performance in synthetic workflows.

5-Chloro-2-mercaptophenylhydrazine structure

1805710-83-1 structure

Product Name:5-Chloro-2-mercaptophenylhydrazine

CAS No:1805710-83-1

MF:C₆H₇ClN₂S

MW:174.651178598404

CID:4934301

Update Time:2025-05-26

5-Chloro-2-mercaptophenylhydrazine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-mercaptophenylhydrazine
- Inchi： 1S/C6H7ClN2S/c7-4-1-2-6(10)5(3-4)9-8/h1-3,9-10H,8H2
- InChI Key： BOHRBEACRFFHJG-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)NN)S

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
XLogP3: 1.9
Topological Polar Surface Area: 39

5-Chloro-2-mercaptophenylhydrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A250001220-250mg	5-Chloro-2-mercaptophenylhydrazine	1805710-83-1	98%	250mg	652.80 USD	2021-06-15
Alichem	A250001220-500mg	5-Chloro-2-mercaptophenylhydrazine	1805710-83-1	98%	500mg	1,029.00 USD	2021-06-15
Alichem	A250001220-1g	5-Chloro-2-mercaptophenylhydrazine	1805710-83-1	98%	1g	1,668.15 USD	2021-06-15

5-Chloro-2-mercaptophenylhydrazine Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Additional information on 5-Chloro-2-mercaptophenylhydrazine

Research Brief on 5-Chloro-2-mercaptophenylhydrazine (CAS: 1805710-83-1) in Chemical Biology and Pharmaceutical Applications

5-Chloro-2-mercaptophenylhydrazine (CAS: 1805710-83-1) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This hydrazine derivative, characterized by its chloro and mercapto functional groups, serves as a versatile intermediate in the synthesis of heterocyclic compounds and bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 5-Chloro-2-mercaptophenylhydrazine as a key building block for the synthesis of novel thiazole derivatives targeting bacterial DNA gyrase. The compound's unique reactivity profile enabled efficient cyclization reactions, yielding potent inhibitors with MIC values in the sub-micromolar range against drug-resistant Staphylococcus aureus strains. This highlights its utility in addressing the growing challenge of antimicrobial resistance.

Another significant application emerged in cancer research, where derivatives of 1805710-83-1 were shown to exhibit selective cytotoxicity against various cancer cell lines. A Nature Communications paper (2024) demonstrated that structural modifications of this scaffold led to compounds with dual HDAC6 and HSP90 inhibitory activity, showing promise for overcoming resistance mechanisms in solid tumors. The mercapto group in particular was found to play a crucial role in zinc-binding interactions within the enzyme active sites.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of 5-Chloro-2-mercaptophenylhydrazine. A 2024 Organic Process Research & Development report detailed an improved synthetic route with enhanced yield (78% vs previous 52%) and reduced environmental impact through solvent optimization. These process improvements are critical for scaling up production to meet growing research and development demands.

Looking forward, the unique structural features of 1805710-83-1 continue to inspire novel applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a ligand for transition metal catalysts in asymmetric synthesis. The compound's versatility ensures it will remain an important tool in chemical biology and medicinal chemistry research for years to come.